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Compound of Interest

Compound Name: 9,10-Dihydroacridine

Cat. No.: B010567

Essential Safety and Handling Guide for 9,10-
Dihydroacridine

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for the proper use and disposal of 9,10-Dihydroacridine (CAS No. 92-81-9),
ensuring the well-being of laboratory personnel and adherence to safety protocols.

Chemical Identifier:

Name: 9,10-Dihydroacridine

CAS Number: 92-81-9

Molecular Formula: Ci3H1iN

Molecular Weight: 181.23 g/mol

Hazard Identification and Classification

9,10-Dihydroacridine is classified as a hazardous substance that can cause significant
irritation.[1] All personnel handling this compound must be fully aware of its potential risks.

GHS Classification:
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» Skin Irritation: Category 2[1]

o Eye Irritation: Category 2[1]

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)
Signal Word: Warning[1]

Hazard Statements:

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure risk. The following table outlines
the required PPE for handling 9,10-Dihydroacridine.

PPE Category Specification

Weatr tightly fitting safety goggles or a face
Eye/Face Protection shield. Standard safety glasses are not

sufficient.[2]

Chemical-resistant gloves (e.qg., nitrile) and a lab
) ] coat are mandatory. For tasks with a higher risk
Skin Protection ) ) ) ]
of splashing, consider a chemical-resistant

apron or coveralls.[1][3]

If handling the powder outside of a fume hood or
Respiratory Protection in case of dust formation, a NIOSH-approved

respirator (e.g., N95) is required.[2][4]

A long-sleeved laboratory coat is required. For
Body Protection extensive handling, consider "bunny suit"

coveralls for full-body protection.[5]
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Operational Plan for Safe Handling

Adherence to a strict operational protocol is essential for minimizing the risk of exposure and
contamination.

1. Preparation and Engineering Controls:

o Always handle 9,10-Dihydroacridine in a well-ventilated area, preferably within a certified
chemical fume hood.[6]

o Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.[6]

» Before beginning work, ensure all necessary PPE is available and in good condition.
2. Handling and Use:

e Avoid direct contact with the skin, eyes, and clothing.[1]

¢ Avoid the formation of dust when handling the solid form.[2]

» Use dedicated spatulas and weighing papers.

» After handling, wash hands and face thoroughly.[1]

3. Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

o Keep away from incompatible materials and sources of ignition.

Disposal Plan

Proper disposal of 9,10-Dihydroacridine and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:
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e Solid Waste: Collect excess or unwanted 9,10-Dihydroacridine powder in a dedicated,
clearly labeled hazardous waste container.

o Contaminated Materials: All disposable items that have come into contact with the
compound, such as gloves, weighing papers, and pipette tips, must be considered
contaminated and placed in the same hazardous waste container.[3]

e Solutions: If the compound is in a solvent, collect the solution in a separate, compatible, and
clearly labeled hazardous waste container for liquid chemical waste.[3]

2. Labeling and Storage of Waste:

o All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name
"9,10-Dihydroacridine."

» Store waste containers in a designated, secure area away from general laboratory traffic.
3. Final Disposal:
e Do not dispose of 9,10-Dihydroacridine down the drain or in regular trash.[3]

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and proper disposal.[3]

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical flow of operations for safely handling 9,10-
Dihydroacridine, from preparation to disposal.
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Preparation
- Verify fume hood function
- Assemble all necessary PPE
- Locate safety shower and eyewash

'

Handling
- Don appropriate PPE
- Weigh and handle compound in fume hood
- Avoid dust generation

'

Experimental Use
- Perform experiment within fume hood
- Maintain situational awareness

i

Decontamination
- Clean work surfaces
- Decontaminate reusable equipment

:

Waste Disposal
- Segregate solid and liquid waste
- Place in labeled hazardous waste containers
- Store in designated area

Final Cleanup
- Remove and dispose of PPE
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 9,10-Dihydroacridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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